N-ethyl-3-methyl-3H-imidazo[4,5-b]pyridin-2-amine

• IUPAC Name: N-ethyl-3-methylimidazo[4,5-b]pyridin-2-amine
• InChI: InChI=1S/C9H12N4/c1-3-10-9-12-7-5-4-6-11-8(7)13(9)2/h4-6H,3H2,1-2H3,(H,10,12)
• InChI Key: WHPDAEKFJPDGMW-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC2=C(N1C)N=CC=C2
• Molecular Formula: C9H12N4
• Molecular Weight: 176.22 g/mol

Description

“N-ethyl-3-methyl-3H-imidazo[4,5-b]pyridin-2-amine” is a compound that belongs to the imidazopyridine class. Imidazopyridines are known to play a crucial role in numerous disease conditions. They have been found to have various biological activities, including acting as GABA A receptor positive allosteric modulators, proton pump inhibitors, aromatase inhibitors, and NSAIDs.

Molecular Structure Analysis

The molecular structure of “N-ethyl-3-methyl-3H-imidazo[4,5-b]pyridin-2-amine” consists of an imidazole ring fused with a pyridine moiety. This structural resemblance to purines has prompted biological investigations to assess their potential therapeutic significance.

Scientific Research Applications

Pharmacological Applications

• Imidazo[4,5-b]pyridine compounds have been found to have a wide range of pharmacological applications. They are known to play a crucial role in numerous disease conditions.
• They have been used as GABA A receptor positive allosteric modulators, proton pump inhibitors, aromatase inhibitors, and NSAIDs.
• These compounds have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc.
• The collective results of biochemical and biophysical properties foregrounded their medicinal significance in central nervous system, digestive system, cancer, inflammation, etc.

Antimicrobial Potential

• Some derivatives of imidazole have shown good antimicrobial potential.

Antioxidant Potential

• Some imidazole derivatives have shown good scavenging potential as compared to ascorbic acid (positive control).

Antitubercular Potential

• Some derivatives of imidazole have shown potent anti-tubercular activity against Mycobacterium tuberculosis strain.

Antiproliferative Activity

• A series of new imidazole derivatives were synthesized and evaluated for their antiproliferative activity on selected human cancer cell lines such as prostate (DU-145), lung (A549), cervical (HeLa) and breast (MCF-7).

Chemical Catalyst

• Imidazole compounds can catalyze the allylation of carbonyl and carbonyl compounds as well as participate in the benzylation of carbonyl and some special alkylation.

Antitubercular Potential

• Some derivatives of imidazole have shown potent anti-tubercular activity against Mycobacterium tuberculosis strain.

Antiproliferative Activity

• A series of new imidazole derivatives were synthesized and evaluated for their antiproliferative activity on selected human cancer cell lines such as prostate (DU-145), lung (A549), cervical (HeLa) and breast (MCF-7).

Chemical Catalyst

• Imidazole compounds can catalyze the allylation of carbonyl and carbonyl compounds as well as participate in the benzylation of carbonyl and some special alkylation.